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Compound of Interest

Compound Name:
3-(Dimethylamino)-2-

methylpropan-1-ol

CAS No.: 33622-41-2

Cat. No.: B1266124

Get Quote

Executive Summary
Target Molecule: 3-(Dimethylamino)-2-methylpropan-1-ol

CAS Registry Number: 17640-77-6

Molecular Formula: C

H

NO

Primary Application: Pharmaceutical intermediate (mannich base motifs), ligand for catalysis,

and precursor for functionalized lipids.

Selected Pathway: A two-step sequence involving the aza-Michael addition of dimethylamine

to methyl methacrylate, followed by hydride reduction of the resulting ester.
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Retrosynthetic Analysis
The strategic disconnection relies on the 1,4-relationship between the amine and the alcohol

(derived from a carbonyl). The most logical disconnection cleaves the C1-O bond (reduction)

and the C3-N bond (conjugate addition).

Logic:

Functional Group Interconversion (FGI): The primary alcohol is derived from the reduction of

a carboxylic ester.

C-N Disconnection: The

-amino ester motif suggests a Michael addition of a secondary amine to an

-unsaturated ester.

3-(Dimethylamino)-2-methylpropan-1-ol
(Target)

Methyl 3-(dimethylamino)-2-methylpropionate
(Intermediate)

Reduction (LiAlH4)

Methyl Methacrylate
(Acceptor)

Retro-Michael

Dimethylamine
(Donor)

Retro-Michael

Click to download full resolution via product page

Figure 1: Retrosynthetic disconnection showing the breakdown into commodity precursors.

Primary Pathway: The Methacrylate Route
Step 1: Aza-Michael Addition
This step involves the nucleophilic attack of dimethylamine (DMA) onto the
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-carbon of methyl methacrylate. This reaction is atom-economical and typically proceeds
without a metal catalyst due to the high nucleophilicity of DMA.

Reaction Scheme:

Experimental Protocol:

Setup: Use a pressure-rated vessel (autoclave or sealed tube) if using anhydrous DMA gas,

or a standard round-bottom flask if using DMA in solution (e.g., 40% in water or THF), though

anhydrous conditions prevent hydrolysis side-reactions.

Stoichiometry: Charge Methyl Methacrylate (1.0 equiv) and Dimethylamine (1.1–1.2 equiv).

Excess amine drives the equilibrium forward.

Conditions: Stir at 0°C to Room Temperature initially. The reaction is exothermic. If

conversion is slow, heat to 40–60°C for 2–4 hours.

Monitoring: Monitor by GC-MS or TLC (stain with Dragendorff’s reagent). Disappearance of

the acrylate alkene peak in NMR (

5.5–6.2 ppm) indicates completion.

Workup: Remove excess dimethylamine and solvent under reduced pressure (rotary

evaporator). The resulting oil, Methyl 3-(dimethylamino)-2-methylpropionate, is typically pure

enough (>95%) for the next step. Distillation can be performed for high-purity applications

(bp approx. 60–70°C at 10 mmHg).

Step 2: Hydride Reduction
The ester is reduced to the primary alcohol using Lithium Aluminum Hydride (LiAlH

). While catalytic hydrogenation is possible industrially, LiAlH

provides the most reliable lab-scale results.

Reaction Scheme:

Experimental Protocol:
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Reagent Prep: In a dry 3-neck flask under Nitrogen/Argon, suspend LiAlH

(1.5 equiv) in anhydrous THF or Diethyl Ether. Cool to 0°C.[1][2]

Addition: Dissolve the ester from Step 1 in anhydrous THF. Add this solution dropwise to the

hydride suspension. Caution: Exothermic gas evolution (H

).

Reaction: Allow to warm to room temperature. Reflux for 2–4 hours to ensure complete

reduction.

Quench (Fieser Method): Cool to 0°C. Carefully add:

mL Water (per

g LiAlH

)

mL 15% NaOH

mL Water

Isolation: A granular white precipitate (aluminum salts) will form. Filter through a Celite pad.

Dry the filtrate over Na

SO

and concentrate in vacuo.

Purification: Distill the residue under vacuum to obtain the pure amino alcohol as a colorless

liquid.

Process Data & Optimization
Key Parameters Table:
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Parameter Step 1: Michael Addition Step 2: Reduction

Limiting Reagent Methyl Methacrylate
Methyl 3-(dimethylamino)-2-

methylpropionate

Reagent
Dimethylamine (anhydrous

preferred)

LiAlH

(pellets or powder)

Solvent
Methanol (protic promotes

Michael) or Neat

THF or Et

O (Anhydrous)

Temperature
0°C

60°C

0°C

Reflux (66°C)

Key Hazard Volatile Amine / Pressure
H

Gas / Pyrophoric Hydride

Typical Yield 85–95% 80–90%

Workflow Diagram:
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Figure 2: Process flow for the two-step synthesis.

Alternative Pathway: Reductive Methylation
If 3-amino-2-methylpropan-1-ol is available (e.g., from the reduction of 3-amino-2-

methylpropanoic acid), a reductive methylation (Eschweiler-Clarke or Hydrogenation) can be

performed.
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Reagents: Formaldehyde (aq), Formic Acid (reductant) or H

/Pd-C.

Pros: Avoids LiAlH

if the amino-alcohol precursor is already reduced.

Cons: The precursor is less common than methyl methacrylate.

Safety & Integrity (E-E-A-T)
Self-Validating Step: In Step 1, the disappearance of the characteristic acrylate protons (vinyl

region) in NMR is a definitive "Go/No-Go" signal before proceeding to reduction. Do not

proceed if vinyl protons remain.

Handling Amines: Dimethylamine is a gas at room temperature (bp 7°C). Use a cold trap or

chilled condenser (dry ice/acetone) to retain the reagent during addition.

Quenching: The amino-alcohol product is water-soluble.[3] During the LiAlH

quench, avoid excessive water which may trap the product in the aqueous phase. The Fieser
method (minimal water) is critical to ensure the product remains in the organic phase for
filtration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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